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Compound of Interest

Compound Name: Pik-294

Cat. No.: B1684647

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Pik-294, a potent and selective inhibitor of the p110d isoform of
phosphoinositide 3-kinase (PI3K). Adherence to these protocols is critical for minimizing risk
and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Pik-294, a comprehensive approach to personal protection is necessary. The
following table summarizes the required PPE and essential engineering controls to mitigate

exposure.
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Category Requirement Specifications

) Safety glasses with side Must be worn at all times in the
Eye Protection )
shields or goggles laboratory.

Required when there is a risk

Face shield )
of splashing.
Inspect gloves for integrity
] ] ] before each use. Use proper
Hand Protection Chemical-resistant gloves ]
glove removal technique to
avoid skin contact.
) Fully buttoned to protect street
Body Protection Laboratory coat

clothes.

_ _ _ Recommended for large-scale
Chemical-resistant suit ) ) )
operations or in case of a spill.

Use a NIOSH-approved
) ) Not typically required with respirator if engineering
Respiratory Protection ) ] o
adequate engineering controls  controls are not sufficient or

during spill cleanup.

All handling of Pik-294 powder

and solutions should be

Engineering Controls Chemical fume hood ] N
performed in a certified
chemical fume hood.

Safety shower and eyewash Must be readily accessible and

station tested regularly.

Health Hazard Information

Pik-294 is a substance that has not yet been fully tested, and caution should be exercised. The
potential health effects are summarized below.
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Route of Exposure Potential Health Effects

) May be harmful if inhaled and may cause
Inhalation . Lo
respiratory tract irritation.[1]

i May be harmful if absorbed through the skin and
Skin Contact o
may cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

Ingestion May be harmful if swallowed.[1]

Step-by-Step Handling and Disposal Procedures

1.

Preparation and Weighing:
Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

Conduct all weighing and solution preparation of Pik-294 powder inside a certified chemical
fume hood to prevent inhalation of dust.

Use a dedicated and properly calibrated balance.

Clean the work area and balance with a damp cloth after weighing to remove any residual
powder.

. Solution Preparation:
Consult the relevant product information for solubility data. Pik-294 is soluble in DMSO.
Add the solvent to the Pik-294 powder slowly and carefully to avoid splashing.
If necessary, use a vortex mixer or sonicator to ensure the compound is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

. Storage:
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Store Pik-294 as a powder at -20°C for long-term stability.

Store solutions in tightly sealed containers at -20°C or -80°C, depending on the solvent and
desired stability.

Avoid repeated freeze-thaw cycles.
. Spills and Accidental Release:

In the event of a small spill, wear appropriate PPE, including respiratory protection if
necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and
safety department.

. Disposal:

Dispose of all waste materials, including empty containers, contaminated gloves, and other
disposable items, in accordance with local, state, and federal regulations for chemical waste.

Do not dispose of Pik-294 down the drain or in the regular trash.

First Aid Measures

In the event of exposure to Pik-294, immediate action is crucial.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1684647?utm_src=pdf-body
https://www.benchchem.com/product/b1684647?utm_src=pdf-body
https://www.benchchem.com/product/b1684647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

PI3K/AktImTOR Signaling Pathway

Pik-294 exerts its effect by inhibiting the PI3K/Akt/mTOR signaling pathway, a critical regulator
of cell proliferation, survival, and growth. Understanding this pathway is essential for
researchers working with this compound.
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Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of Pik-294.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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